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GRAS Status and Regulatory Framework

Monolaurin (also known as glycerol monolaurate or GML) is Generally Recognized as Safe (GRAS) as a
direct food additive by the U.S. Food and Drug Administration (FDA) [1] [2] [3]. The table below

summarizes the key regulatory and safety information.

Aspect Description
Official Status Generally Recognized as Safe (GRAS) by the U.S. FDA [1] [2] [3].
Primary Context Approved for use as a food additive, emulsifier, and preservative [2] [3] [4].

Topical Application Considered safe for topical application at concentrations up to 100 mg/mL [2] [3].
Safety

Safety Profile No major safety concerns or serious adverse effects reported in scientific
literature at recommended levels; considered non-toxic [1] [5].

Scientific Basis for Antimicrobial Action
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The GRAS status and research interest in Monolaurin are largely due to its broad-spectrum antimicrobial
properties. Its efficacy is influenced by its surfactant nature, which allows it to disrupt the lipid bilayers of

microbial membranes [2] [3].

The following diagram illustrates its primary mechanism of action against enveloped pathogens.

(Monolaurin (SurfactantD

Click to download full resolution via product page

Monolaurin antimicrobial mechanism: disrupts pathogen lipid membranes

Evidence from Recent Research (2024-2025)

Recent studies continue to explore Monolaurin's therapeutic potential. The table below summarizes key

findings from the most current available research.

Study Focus /

Key Findings Evidence Level & Model
Pathogen
SARS-CoV-2 /| COVID-  Higher serum Monolaurin levels (cut-off >0.45 Prospective observational
19 pg/mL) associated with significantly lower risk of  cohort study in humans
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Study Focus /

Key Findings Evidence Level & Model
Pathogen

infection [6] [7]. (2025).
Antibiotic-Resistant Inhibited MRSA and other resistant strains with In vitro and ex vivo study
*Staphylococcus a Minimal Inhibitory Concentration (MIC) of 2 using human patient
aureus* pg/mL; no cytotoxicity to skin cells [8]. isolates (2025).
Porcine Epidemic Oral administration reduced viral replication and  In vivo animal study

Diarrhea Virus (PEDV) improved intestinal health and function;
mechanism involved regulation of the interferon
pathway [9].

(piglets) (2022).

Considerations for Research and Development

When considering Monolaurin for clinical applications, several factors are important for R&D

professionals:

¢ Dosing and Bioavailability: There are no standard FDA dosing guidelines for its use as a

supplement [1] [2]. The stability and solubility of Monolaurin are low in aqueous environments, which
is a key formulation challenge [2] [3]. Technologies like microencapsulation and nanoemulsions

are being investigated to improve its stability and delivery [10].

e Gap in Human Clinical Trials: A significant review of the literature noted that while in vitro and
topical (intravaginal, intraoral) human studies exist, there is a lack of peer-reviewed evidence from
human clinical trials for its use as an oral dietary supplement for systemic antimicrobial purposes [2]

[3].

o Safety and Tolerability: It is generally considered safe and well-tolerated [1] [5]. Mild digestive
discomfort has been reported anecdotally, sometimes attributed to a rapid die-off of microbes [5].

Proposed Research Directions

To advance the therapeutic application of Menolaurin, future research should focus on:

e Human Clinical Trials: Conducting rigorous, large-scale human trials to establish efficacy and

optimal dosing for specific conditions [2] [3].
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e Formulation Science: Developing advanced delivery systems to overcome its solubility and stability
limitations [10] [3].

e Mechanistic Studies: Further elucidating its immunomodulatory effects, such as its role in regulating
interferon pathways and cytokine production [9].

e Synergistic Combinations: Investigating its potential to enhance the effectiveness of other
antimicrobial agents and reduce antibiotic resistance [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Monolaurin: Benefits, Dosage, and Side Effects [healthline.com]

2. The Clinical Use of Monolaurin as a Dietary Supplement [pmc.ncbi.nim.nih.gov]

3. The Clinical Use of Monolaurin as a Dietary Supplement [sciencedirect.com]

4. Monolaurin - Uses, Side Effects, and More [webmd.com]

5. Is Long-Term Monolaurin Use Safe? [monolaurinandmore.com]

6. Higher Serum Monolaurin Is Associated with a Lower Risk ... [mdpi.com]

7. Higher Serum Monolaurin Is Associated with a Lower Risk ... [pmc.ncbi.nim.nih.gov]
8. Monolaurin inhibits antibiotic-resistant Staphylococcus ... [nature.com]

9. Monolaurin Confers a Protective Effect Against Porcine ... [frontiersin.org]

10. North America Monolaurin And Monoglyceride For Feed Market ... [linkedin.com]

To cite this document: Smolecule. [monolaurin generally recognized as safe GRAS status].
Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b8087140#monolaurin-generally-recognized-as-safe-gras-

status]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.linkedin.com/pulse/north-america-monolaurin-monoglyceride-ssnte
https://www.sciencedirect.com/science/article/abs/pii/S1556370720300493
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.797476/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7486475/
https://www.smolecule.com/products/s8087140?utm_src=pdf-custom-synthesis
https://www.healthline.com/health/monolaurin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7486475/
https://www.sciencedirect.com/science/article/abs/pii/S1556370720300493
https://www.webmd.com/vitamins/ai/ingredientmono-1149/monolaurin
https://www.monolaurinandmore.com/articles/is-long-term-monolaurin-use-safe
https://www.mdpi.com/1422-0067/26/6/2452
https://pmc.ncbi.nlm.nih.gov/articles/PMC11942340/
https://www.nature.com/articles/s41598-025-05667-w
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2021.797476/full
https://www.linkedin.com/pulse/north-america-monolaurin-monoglyceride-ssnte
https://www.smolecule.com/products/b8087140#monolaurin-generally-recognized-as-safe-gras-status
https://www.smolecule.com/products/b8087140#monolaurin-generally-recognized-as-safe-gras-status
https://www.smolecule.com/products/b8087140#monolaurin-generally-recognized-as-safe-gras-status
https://www.smolecule.com/products/b8087140#monolaurin-generally-recognized-as-safe-gras-status
https://www.smolecule.com/products/s8087140?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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